An In-depth Technical Guide to the Crystal Structure and Lattice Parameters of Indium Oxide
An In-depth Technical Guide to the Crystal Structure and Lattice Parameters of Indium Oxide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Indium oxide (In₂O₃) is a crucial transparent conducting oxide (TCO) with significant applications in optoelectronics, catalysis, and gas sensing. A thorough understanding of its crystallographic properties is fundamental for optimizing its performance in these and other advanced applications, including potential uses in drug delivery and biomedical devices. This technical guide provides a comprehensive overview of the crystal structure and lattice parameters of the primary polymorphic forms of indium oxide. It is intended to serve as a detailed resource, presenting quantitative data in a structured format, outlining experimental methodologies for structural determination, and visualizing key structural relationships.
Crystal Structures of Indium Oxide
Indium oxide primarily exists in two crystalline forms under ambient and high-pressure conditions: the cubic bixbyite structure and the rhombohedral corundum-type structure. Several other metastable orthorhombic phases have also been reported.
Cubic Bixbyite Structure (c-In₂O₃)
The most stable and common phase of indium oxide at ambient conditions is the cubic bixbyite structure.[1][2][3] This structure can be visualized as a derivative of the fluorite structure where one-quarter of the anion sites are vacant.
The key crystallographic details of the cubic bixbyite phase are summarized in the table below.
| Parameter | Value | Reference |
| Crystal System | Cubic | [4] |
| Space Group | Ia-3 (No. 206) | [1][4] |
| Lattice Parameter (a) | ~10.11 - 10.18 Å | [3][4][5] |
| Formula Units (Z) | 16 | [3] |
| Atomic Positions | In (8b): (1/4, 1/4, 1/4) In (24d): (~0.03, 0, 1/4) O (48e): (~0.39, ~0.15, ~0.38) | [4][6] |
The indium cations in the bixbyite structure occupy two non-equivalent crystallographic sites, commonly referred to as the b-site and the d-site.[6] This leads to two distinct In-O bond environments.
Rhombohedral Corundum-Type Structure (rh-In₂O₃)
Under high pressure and temperature, or through specific non-equilibrium synthesis methods, indium oxide can adopt a rhombohedral structure, which is isostructural with corundum (α-Al₂O₃).[3][7][8] This phase is denser than the cubic bixbyite form.
The crystallographic data for the rhombohedral phase is presented below.
| Parameter | Value | Reference |
| Crystal System | Trigonal | [9] |
| Space Group | R-3c (No. 167) | [3][9][10] |
| Lattice Parameters | a: ~5.49 Å c: ~14.52 Å | [3][10] |
| Formula Units (Z) | 6 | [3] |
| Atomic Positions | In: (0, 0, ~0.34) O: (~0.31, 0, 1/4) | [9] |
Orthorhombic Structures
In addition to the cubic and rhombohedral phases, several orthorhombic polymorphs of In₂O₃ have been identified, typically forming under specific synthesis conditions or as high-pressure phases. The existence of these phases highlights the rich structural chemistry of indium oxide.
Polymorphic Relationships and Transitions
The different crystal structures of indium oxide are thermodynamically stable under different conditions of temperature and pressure. The following diagram illustrates the relationship between the major polymorphs and the factors influencing their formation.
Experimental Protocols for Crystal Structure Determination
The determination of the crystal structure and lattice parameters of indium oxide is primarily achieved through X-ray diffraction (XRD) on powder or single-crystal samples. The data obtained from XRD is then analyzed, often using Rietveld refinement, to obtain precise structural information.
Synthesis of Indium Oxide Polymorphs
1. Solid-State Reaction (for Cubic Bixbyite):
-
Precursor: Indium (III) hydroxide (B78521) (In(OH)₃), indium nitrate (B79036) (In(NO₃)₃), or indium carbonate (In₂(CO₃)₃).
-
Procedure: The precursor is heated in air at temperatures typically ranging from 500 to 800 °C. The thermal decomposition of the precursor leads to the formation of polycrystalline cubic In₂O₃.
-
Example: Heating In(OH)₃ at 600 °C for 2 hours.
2. Hydrothermal Synthesis (for Rhombohedral Corundum):
-
Precursors: A solution of an indium salt (e.g., InCl₃) and a mineralizer (e.g., NaOH).
-
Procedure: The precursor solution is sealed in a Teflon-lined autoclave and heated to temperatures between 150 and 250 °C for a duration of 12 to 48 hours. The high pressure and temperature conditions within the autoclave favor the formation of the denser rhombohedral phase.[10]
X-ray Diffraction and Rietveld Refinement Workflow
The following diagram outlines the typical workflow for determining the crystal structure of a synthesized indium oxide sample using powder XRD and Rietveld refinement.
Rietveld Refinement Explained:
Rietveld refinement is a powerful technique for analyzing powder diffraction data.[11] It involves fitting a calculated diffraction pattern, generated from a theoretical crystal structure model, to the experimentally measured pattern. By iteratively adjusting the parameters of the model (such as lattice parameters, atomic positions, and peak shape parameters) through a least-squares minimization process, a highly accurate representation of the crystal structure can be obtained.[11]
Conclusion
This technical guide has provided a detailed overview of the crystal structures and lattice parameters of the primary phases of indium oxide. The cubic bixbyite phase is the most common and stable form, while the rhombohedral corundum-type structure can be synthesized under high-pressure or non-equilibrium conditions. The precise determination of these crystal structures through techniques like X-ray diffraction and Rietveld refinement is essential for understanding and engineering the properties of indium oxide for a wide range of technological applications. The provided data tables and workflow diagrams serve as a valuable resource for researchers and professionals working with this important material.
References
- 1. researchgate.net [researchgate.net]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Indium(III) oxide - Wikipedia [en.wikipedia.org]
- 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 5. arxiv.org [arxiv.org]
- 6. researchgate.net [researchgate.net]
- 7. pubs.aip.org [pubs.aip.org]
- 8. High-pressure x-ray diffraction and Raman spectra study of indium oxide [ouci.dntb.gov.ua]
- 9. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 10. scispace.com [scispace.com]
- 11. Rietveld refinement - Wikipedia [en.wikipedia.org]
